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Compound of Interest |

1-(2-
Compound Name: (Methoxymethoxy)phenyl)ethanon

e

Cat. No.: B1354052

Technical Overview of 1-(2-
(Methoxymethoxy)phenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of the
organic compound 1-(2-(Methoxymethoxy)phenyl)ethanone, a substance of interest in
synthetic chemistry and potentially for further research applications. Due to the limited
availability of in-depth experimental data in public databases, this guide focuses on the
fundamental molecular characteristics.

Core Molecular Data

The primary molecular identifiers and properties of 1-(2-(Methoxymethoxy)phenyl)ethanone
are summarized below. This information is crucial for experimental design, analytical
characterization, and computational modeling.
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Identifier Value Source
1-(2-

Chemical Name (Methoxymethoxy)phenyl)etha [1]
none

CAS Number 6515-18-0 [1][2]13]

Molecular Formula C10H1203 [11[2]

Molecular Weight 180.20 g/mol [11121[3]
1-(2-

(Methoxymethoxy)phenyl)etha
Synonyms n-1-one, 1-(2- [1]
Methoxymethoxyphenyl)ethan

one

Logical Structure of Compound Identification

The process for identifying the key properties of a chemical compound like 1-(2-
(Methoxymethoxy)phenyl)ethanone follows a logical progression. The diagram below
illustrates this workflow, starting from the chemical name and leading to its fundamental
physicochemical properties.
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Compound Identification Workflow

Chemical Name
1-(2-(Methoxymethoxy)phenyl)ethanone

CAS Number
6515-18-0

Molecular Formula
C10H1203

Molecular Weight
180.20 g/mol

Click to download full resolution via product page
Caption: Workflow for determining the molecular properties of a chemical compound.

Experimental Protocols and Further Research

Currently, detailed experimental protocols, such as synthesis, purification, or in-vitro/in-vivo
assays, for 1-(2-(Methoxymethoxy)phenyl)ethanone are not readily available in the public
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domain. Similarly, information regarding its biological activity, signaling pathway interactions, or
applications in drug development is limited.

Researchers interested in this compound are encouraged to perform their own experimental
investigations to determine its properties and potential applications. The data presented in this
guide can serve as a foundational reference for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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